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Compound of Interest

Compound Name: 2-Isopropoxy-5-methylaniline

Cat. No.: B7824645 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the mass spectrometric analysis of

2-Isopropoxy-5-methylaniline. While a publicly available mass spectrum for this specific

compound is not readily found, this document outlines the predicted fragmentation patterns

based on established principles of mass spectrometry for aromatic amines and ethers.

Furthermore, it details a robust experimental protocol for its analysis and presents key data and

workflows in the requested formats.

Molecular Characteristics
2-Isopropoxy-5-methylaniline has the chemical formula C₁₀H₁₅NO. Its molecular weight is a

fundamental piece of data in mass spectrometry.

Monoisotopic Mass: 165.1154 g/mol

Average Mass: 165.232 g/mol

Predicted Electron Ionization (EI) Mass Spectrum
and Fragmentation
Electron ionization is a hard ionization technique that leads to extensive fragmentation,

providing a detailed fingerprint of the molecule's structure. The following table summarizes the

predicted major fragments for 2-Isopropoxy-5-methylaniline under EI conditions. The
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molecular ion (M•+) is expected to be observed, and its odd nominal mass is consistent with

the nitrogen rule for a compound with one nitrogen atom.

m/z (predicted)
Proposed Fragment

Ion
Neutral Loss Notes

165 [C₁₀H₁₅NO]•+ - Molecular Ion

150 [C₉H₁₂NO]+ [CH₃]•

Loss of a methyl

radical from the

isopropyl group.

122 [C₇H₈NO]+ [C₃H₇]•

Loss of the isopropyl

radical via alpha-

cleavage at the ether

oxygen. This is a

common

fragmentation

pathway for ethers.

107 [C₇H₉N]•+ [C₃H₆O]

Loss of acetone via a

rearrangement

reaction.

91 [C₆H₅N]•+ [C₄H₁₀O]

Loss of the isopropoxy

group and a methyl

group.

Proposed Fragmentation Pathway
The fragmentation of 2-Isopropoxy-5-methylaniline in an electron ionization mass

spectrometer is predicted to proceed through several key pathways initiated by the removal of

an electron to form the molecular ion. The primary cleavage events are expected to occur at

the isopropoxy group, which is the most labile part of the molecule.
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[C10H15NO]•+ 
 m/z = 165 
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 m/z = 107

- C3H6O
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- CH3CHO
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Proposed EI Fragmentation Pathway

Experimental Protocol: GC-MS Analysis
A standard method for the analysis of 2-Isopropoxy-5-methylaniline would involve Gas

Chromatography-Mass Spectrometry (GC-MS) with electron ionization.

1. Sample Preparation

Standard Solution: Prepare a 1 mg/mL stock solution of 2-Isopropoxy-5-methylaniline in a

high-purity solvent such as methanol or acetonitrile.

Working Solutions: Perform serial dilutions from the stock solution to create a series of

calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Matrix Samples (e.g., in a drug formulation): Dissolve the formulation in a suitable solvent

and dilute to fall within the calibration range. A solid-phase extraction (SPE) or liquid-liquid

extraction (LLE) may be necessary to remove interfering matrix components.

2. Gas Chromatography (GC) Conditions

GC System: A standard gas chromatograph equipped with a split/splitless injector.
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Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or HP-5ms (30

m x 0.25 mm i.d., 0.25 µm film thickness).

Injector Temperature: 250 °C.

Injection Mode: Splitless (for higher sensitivity) or split, depending on the concentration.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 80 °C, hold for 1 minute.

Ramp: Increase to 280 °C at a rate of 15 °C/min.

Final hold: Hold at 280 °C for 5 minutes.

3. Mass Spectrometry (MS) Conditions

MS System: A quadrupole or ion trap mass spectrometer.

Ionization Mode: Electron Ionization (EI).

Ionization Energy: 70 eV.

Source Temperature: 230 °C.

Quadrupole Temperature: 150 °C.

Scan Mode: Full scan.

Mass Range: m/z 40-400.

Solvent Delay: 3 minutes (to prevent filament damage from the solvent).

Experimental Workflow
The overall process for analyzing 2-Isopropoxy-5-methylaniline by GC-MS follows a

structured workflow from sample receipt to final data analysis and reporting.
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GC-MS Experimental Workflow
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To cite this document: BenchChem. [Mass Spectrometry of 2-Isopropoxy-5-methylaniline: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7824645#mass-spectrometry-of-2-isopropoxy-5-
methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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